Cas no 76331-32-3 ([1,1':2',1''-Terphenyl]-4'-carboxylicacid, 3',6'-dimethyl-5'-phenyl-, ethyl ester (9CI))

• Product name: [1,1':2',1''-Terphenyl]-4'-carboxylicacid, 3',6'-dimethyl-5'-phenyl-, ethyl ester (9CI)
• CAS No: 76331-32-3
• MF: C₂₉H₂₆O₂
• MW: 406.51554
• CID: 580498
• PubChem ID: 331661

[1,1':2',1''-Terphenyl]-4'-carboxylicacid, 3',6'-dimethyl-5'-phenyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1':2',1''-Terphenyl]-4'-carboxylicacid, 3',6'-dimethyl-5'-phenyl-, ethyl ester (9CI)
• ethyl 2,5-dimethyl-3,4,6-triphenylbenzoate
• AC1L79JH
• NSC325687
• NSC-325687
• 76331-32-3
• DTXSID30318084

• Inchi： InChI=1S/C29H26O2/c1-4-31-29(30)28-21(3)26(23-16-10-6-11-17-23)25(22-14-8-5-9-15-22)20(2)27(28)24-18-12-7-13-19-24/h5-19H,4H2,1-3H3
• InChI Key： WNEOWEAJYKIOLA-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C(=C(C(=C1C)C2=CC=CC=C2)C3=CC=CC=C3)C)C4=CC=CC=C4

Computed Properties

• Exact Mass: 406.19338
• Monoisotopic Mass: 406.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.092
• Boiling Point: 499.3°C at 760 mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.592
• PSA: 26.3
• LogP: 7.48110